Cas no 95881-22-4 (Benzonitrile,2-ethyl-6-methyl-)

Benzonitrile, 2-ethyl-6-methyl-, is a substituted aromatic nitrile compound characterized by its ethyl and methyl functional groups positioned at the 2- and 6-positions of the benzene ring, respectively. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitrile group offers versatility for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. The compound's stability and well-defined molecular architecture ensure consistent performance in synthetic applications. It is typically handled under standard laboratory conditions, with appropriate precautions due to its nitrile functionality.
Benzonitrile,2-ethyl-6-methyl- structure
95881-22-4 structure
Product Name:Benzonitrile,2-ethyl-6-methyl-
CAS No:95881-22-4
MF:C10H11N
MW:145.201042413712
MDL:MFCD00052864
CID:812043
Update Time:2025-05-20

Benzonitrile,2-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-ethyl-6-methyl-
    • 2-Ethyl-6-methylbenzonitrile
    • 6-ethyl-2-methylbenzenecarbonitrile
    • 2-Ethyl-6-methylbenzonitrile (ACI)
    • MDL: MFCD00052864
    • Inchi: 1S/C10H11N/c1-3-9-6-4-5-8(2)10(9)7-11/h4-6H,3H2,1-2H3
    • InChI Key: CTDSMBHUQCGSOQ-UHFFFAOYSA-N
    • SMILES: N#CC1C(CC)=CC=CC=1C

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Density: 0.97
  • Boiling Point: 104-106°C 15mm
  • Flash Point: 93.5°C
  • Refractive Index: 1.519
  • PSA: 23.79000
  • LogP: 2.42908

Benzonitrile,2-ethyl-6-methyl- Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 20/21/22
  • Safety Instruction: S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22

Benzonitrile,2-ethyl-6-methyl- Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Benzonitrile,2-ethyl-6-methyl- Pricemore >>

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Benzonitrile,2-ethyl-6-methyl- Related Literature

Additional information on Benzonitrile,2-ethyl-6-methyl-

Recent Advances in the Study of Benzonitrile,2-ethyl-6-methyl- (CAS: 95881-22-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Benzonitrile,2-ethyl-6-methyl- (CAS: 95881-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, as well as its promising pharmacological properties.

One of the most notable advancements in the study of Benzonitrile,2-ethyl-6-methyl- is its application in the development of novel anti-inflammatory agents. Researchers have demonstrated that this compound exhibits significant inhibitory effects on specific inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its structural versatility allows for further chemical modifications, which can enhance its bioavailability and therapeutic efficacy. These findings are supported by in vitro and in vivo studies, which have shown promising results in reducing inflammation markers without significant adverse effects.

Another area of interest is the compound's potential role in oncology. Recent preclinical studies have explored the cytotoxic effects of Benzonitrile,2-ethyl-6-methyl- on various cancer cell lines. The results indicate that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways. Furthermore, its ability to synergize with existing chemotherapeutic agents suggests that it could be used in combination therapies to improve treatment outcomes. These discoveries open new avenues for the development of targeted cancer therapies with reduced side effects.

In addition to its therapeutic potential, Benzonitrile,2-ethyl-6-methyl- has also been investigated for its utility in chemical biology. Its unique chemical structure makes it a valuable tool for probing biological systems and understanding molecular interactions. For instance, researchers have utilized this compound as a fluorescent probe to study protein-ligand interactions, providing insights into the mechanisms of drug action. Such applications underscore the compound's versatility and its importance in advancing both basic and applied research.

Despite these promising developments, challenges remain in the optimization of Benzonitrile,2-ethyl-6-methyl- for clinical use. Issues such as solubility, stability, and pharmacokinetics need to be addressed to fully harness its therapeutic potential. Ongoing research is focused on developing novel formulations and delivery systems to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate these findings into viable therapeutic options.

In conclusion, Benzonitrile,2-ethyl-6-methyl- (CAS: 95881-22-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from anti-inflammatory agents to cancer therapeutics, highlight its potential to address unmet medical needs. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its clinical utility. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing innovative solutions to the forefront of medicine.

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